Cas no 1805856-27-2 (3-Ethyl-2-methoxyphenylpropanoic acid)

• Product Name: 3-Ethyl-2-methoxyphenylpropanoic acid
• CAS No: 1805856-27-2
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 4938249
• Update Time: 2023-08-22

3-Ethyl-2-methoxyphenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-2-methoxyphenylpropanoic acid

• Inchi： 1S/C12H16O3/c1-4-9-6-5-7-10(11(9)15-3)8(2)12(13)14/h5-8H,4H2,1-3H3,(H,13,14)
• InChI Key： KXZUTOUCKJDBLN-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1C(C(=O)O)C)CC

Computed Properties

• Exact Mass: 208.109944368 g/mol
• Monoisotopic Mass: 208.109944368 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5
• Molecular Weight: 208.25